Cas no 1888807-15-5 (3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione)

3-Hydroxy-8λ⁶-thia-1-azaspiro[4.5]decane-8,8-dione is a specialized heterocyclic compound featuring a spirocyclic structure with a sulfur-containing lactam moiety. Its unique molecular architecture, combining a hydroxyl group with a thiadiazaspiro framework, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The compound exhibits potential reactivity at multiple sites, enabling derivatization for applications in drug discovery and material science. Its rigid spirocyclic core may contribute to enhanced stereochemical control in synthetic pathways. The presence of both hydroxyl and dione functionalities offers versatility for further chemical modifications, making it useful for developing biologically active molecules or functional materials with tailored properties.
3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione structure
1888807-15-5 structure
Product Name:3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione
CAS No:1888807-15-5
MF:C8H15NO3S
MW:205.274601221085
MDL:MFCD32852481
CID:5669052
PubChem ID:115024154
Update Time:2025-10-29

3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-8lambda6-thia-1-azaspiro[4.5]decane-8,8-dione
    • EN300-27113675
    • 1888807-15-5
    • 3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione
    • MDL: MFCD32852481
    • Inchi: 1S/C8H15NO3S/c10-7-5-8(9-6-7)1-3-13(11,12)4-2-8/h7,9-10H,1-6H2
    • InChI Key: FKONXSKLKDPJSA-UHFFFAOYSA-N
    • SMILES: S1(CCC2(CC1)CC(CN2)O)(=O)=O

Computed Properties

  • Exact Mass: 205.07726451g/mol
  • Monoisotopic Mass: 205.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 74.8Ų

3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione Pricemore >>

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Additional information on 3-hydroxy-8lambda6-thia-1-azaspiro4.5decane-8,8-dione

Exploring 3-hydroxy-8λ⁶-thia-1-azaspiro[4.5]decane-8,8-dione (CAS No. 1888807-15-5): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 3-hydroxy-8λ⁶-thia-1-azaspiro[4.5]decane-8,8-dione (CAS No. 1888807-15-5) has emerged as a compound of significant interest. Its unique spirocyclic structure and functional groups make it a valuable candidate for various applications, including drug discovery and material science. This article delves into the molecular characteristics, potential uses, and current research trends surrounding this compound, while addressing common queries such as "What is the role of spirocyclic compounds in drug design?" and "How does sulfur incorporation enhance molecular properties?"

The IUPAC name of this compound, 3-hydroxy-8λ⁶-thia-1-azaspiro[4.5]decane-8,8-dione, highlights its intricate architecture. The presence of a hydroxy group at the 3-position and a sulfur-containing dione moiety (λ⁶-thia) offers distinct reactivity patterns. Researchers are particularly intrigued by its spiro[4.5]decane backbone, a feature shared with bioactive molecules like certain antiviral agents and CNS-targeting drugs. Recent studies suggest that such frameworks can improve metabolic stability—a hot topic in "AI-driven drug discovery" discussions.

From a synthetic perspective, the CAS No. 1888807-15-5 compound exemplifies modern trends in green chemistry. Its synthesis often involves catalytic methods to minimize waste, aligning with the growing demand for "sustainable pharmaceutical intermediates." Analytical techniques like NMR and HPLC-MS confirm its high purity, critical for applications in high-throughput screening (HTS) platforms—a frequently searched term in biotech forums.

The compound’s potential extends to material science, where its heterocyclic core could contribute to organic semiconductors or metal-organic frameworks (MOFs). This versatility answers queries like "Can spiro compounds be used in electronics?"—a trending topic in nanotechnology circles. Furthermore, its hydrogen-bonding capacity (due to the hydroxy group) makes it a candidate for crystal engineering, another area gaining traction in academic searches.

In conclusion, 3-hydroxy-8λ⁶-thia-1-azaspiro[4.5]decane-8,8-dione represents a nexus of innovation across disciplines. Whether investigating its pharmacophore potential or exploring its material applications, researchers continue to uncover new dimensions of this molecule. As interest grows in "multi-target drug discovery" and "smart materials," compounds like CAS No. 1888807-15-5 will remain at the forefront of scientific inquiry.

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